Cas no 1896748-00-7 ((4-Fluorophenyl)ethynesulfonyl chloride)

• Product Name: (4-Fluorophenyl)ethynesulfonyl chloride
• CAS No: 1896748-00-7
• MF: C₈H₄ClFO₂S
• MW: 218.632563591003
• CID: 5673994
• PubChem ID: 117265337
• Update Time: 2025-06-08

(4-Fluorophenyl)ethynesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)ethynesulfonyl chloride
• EN300-26682402
• 1896748-00-7
• (4-Fluorophenyl)ethynesulfonyl chloride

• Inchi： 1S/C8H4ClFO2S/c9-13(11,12)6-5-7-1-3-8(10)4-2-7/h1-4H
• InChI Key： MBDYAJNBIBJVQB-UHFFFAOYSA-N
• SMILES： ClS(C#CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 217.9604564g/mol
• Monoisotopic Mass: 217.9604564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-Fluorophenyl)ethynesulfonyl chloride

Comprehensive Overview of (4-Fluorophenyl)ethynesulfonyl chloride (CAS No. 1896748-00-7): Properties, Applications, and Innovations

(4-Fluorophenyl)ethynesulfonyl chloride (CAS No. 1896748-00-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its fluorophenyl and ethynesulfonyl functional groups, serves as a versatile building block for constructing complex molecular architectures. Its unique chemical reactivity and structural features make it invaluable in the development of bioactive molecules, agrochemicals, and advanced materials.

The growing demand for fluorinated compounds in drug discovery has propelled interest in (4-Fluorophenyl)ethynesulfonyl chloride. Researchers frequently search for "fluorophenyl sulfonyl chloride applications" or "CAS 1896748-00-7 synthesis methods", reflecting its relevance in medicinal chemistry. The compound’s ability to introduce both sulfonyl and alkyne moieties into target molecules enables the creation of highly functionalized intermediates, a key trend in click chemistry and covalent inhibitor design.

From a structural perspective, (4-Fluorophenyl)ethynesulfonyl chloride exhibits remarkable stability under controlled conditions, making it suitable for multistep synthetic routes. Its electrophilic sulfonyl chloride group readily reacts with nucleophiles, while the terminal alkyne offers opportunities for cycloaddition reactions—a hotspot in green chemistry research. Searches like "alkyne sulfonyl chloride coupling" or "fluorophenyl click chemistry reagents" highlight its role in polymer science and bioconjugation.

In the context of industrial applications, this compound aligns with the rising focus on sustainable chemical processes. Its efficient atom economy and compatibility with catalytic systems address the demand for eco-friendly synthesis, a topic dominating queries such as "green synthesis of sulfonyl chlorides". Furthermore, its fluorine atom enhances metabolic stability in drug candidates, a feature frequently explored in PET radiopharmaceuticals and kinase inhibitors.

Recent advancements in high-throughput screening have identified (4-Fluorophenyl)ethynesulfonyl chloride as a key reagent for library diversification. Its dual functionality supports the construction of heterocyclic scaffolds, a priority area in fragment-based drug discovery. Online discussions often center on "sulfonyl chloride handling precautions" and "fluorophenyl alkyne storage", emphasizing the need for proper technical protocols to maintain its reaction efficiency.

Looking ahead, the compound’s potential in material science is being unlocked through studies on conjugated polymers and metal-organic frameworks (MOFs). The fluorine effect on electronic properties and the sulfonyl linker’s role in supramolecular chemistry are active research areas. As the scientific community seeks "new fluorinated building blocks" and "multifunctional sulfonyl reagents", CAS 1896748-00-7 continues to inspire innovation across disciplines.